Cas no 107866-54-6 (1-Acetyl-1H-1,2,3-triazolo4,5-bpyridine)

• Product Name: 1-Acetyl-1H-1,2,3-triazolo4,5-bpyridine
• CAS No: 107866-54-6
• MF: C₇H₆N₄O
• MW: 162.148740291595
• MDL: MFCD00075383
• CID: 127722
• PubChem ID: 87562689
• Update Time: 2025-06-09

1-Acetyl-1H-1,2,3-triazolo4,5-bpyridine Chemical and Physical Properties

Names and Identifiers

• 1-ACETYL-1H-1,2,3-TRIAZOLO[4,5-B]PYRIDINE
• 1-(1H-[1,2,3]triazolo[4,5-b]pyridin-1-yl)ethanone
• 1-(triazolo[4,5-b]pyridin-1-yl)ethanone
• Ethanone,1-(1H-1,2,3-triazolo[4,5-b]pyridin-1-yl)-
• Acetyltriazolopyridine
• 1H-1,2,3-Triazolo[4,5-b]pyridine, 1-acetyl- (9CI)
• SDYATKOQVBKTLQ-UHFFFAOYSA-N
• VP13949
• FCH1117657
• A1219
• 1-{1H-[1,2,3]triazolo[4,5-b]pyridin-1-yl}ethan-1-one
• Ethanone,1-(1H-1,2,3-triazolo[4,5-b]pyr
• AS-68093
• SCHEMBL2123309
• T70060
• AKOS015891992
• FT-0642640
• J-002024
• CS-0204593
• 107866-54-6
• DTXSID60351540
• MFCD00075383
• 1-Acetyl-1H-1,2,3-triazolo[4,5-b]pyridine, 97%
• DB-040793
• 1-{[1,2,3]TRIAZOLO[4,5-B]PYRIDIN-1-YL}ETHANONE
• 1-Acetyl-1H-1,2,3-triazolo4,5-bpyridine

• MDL： MFCD00075383
• Inchi： 1S/C7H6N4O/c1-5(12)11-6-3-2-4-8-7(6)9-10-11/h2-4H,1H3
• InChI Key： SDYATKOQVBKTLQ-UHFFFAOYSA-N
• SMILES： O=C(C)N1C2C=CC=NC=2N=N1

Computed Properties

• Exact Mass: 162.05400
• Monoisotopic Mass: 162.05416083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.3
• Topological Polar Surface Area: 60.7

Experimental Properties

• Color/Form: Not determined
• Melting Point: 112.0 to 117.0 deg-C
• PSA: 60.67000
• LogP: 0.48640
• Solubility: Not determined

1-Acetyl-1H-1,2,3-triazolo4,5-bpyridine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds

Additional information on 1-Acetyl-1H-1,2,3-triazolo4,5-bpyridine

1-Acetyl-1H-1,2,3-triazolo[4,5-b]pyridine (CAS No. 107866-54-6): A Comprehensive Overview

1-Acetyl-1H-1,2,3-triazolo[4,5-b]pyridine (CAS No. 107866-54-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique triazolopyridine core, exhibits a range of biological and physical properties that make it a valuable component in various applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and potential applications of 1-Acetyl-1H-1,2,3-triazolo[4,5-b]pyridine.

Chemical Structure and Properties

1-Acetyl-1H-1,2,3-triazolo[4,5-b]pyridine is a heterocyclic compound with the molecular formula C₉H₈N₄O. The compound features a triazolopyridine core with an acetyl group attached to the nitrogen atom at position 1. The triazolopyridine scaffold is known for its stability and the ability to form strong hydrogen bonds and π-stacking interactions. These properties contribute to the compound's solubility in polar solvents and its potential for forming supramolecular assemblies.

The molecular weight of 1-Acetyl-1H-1,2,3-triazolo[4,5-b]pyridine is approximately 188.19 g/mol. It is a white crystalline solid with a melting point ranging from 200 to 202°C. The compound is relatively stable under standard laboratory conditions but should be stored in a dry and cool environment to prevent degradation.

Synthesis Methods

The synthesis of 1-Acetyl-1H-1,2,3-triazolo[4,5-b]pyridine has been extensively studied and can be achieved through various routes. One common method involves the reaction of 4-(prop-2-ynyl)pyridine with azide reagents followed by acetylation. This approach leverages the well-known Huisgen cycloaddition reaction to form the triazolopyridine core. The acetylation step can be performed using acetic anhydride or acetyl chloride in the presence of a base such as pyridine or triethylamine.

An alternative synthetic route involves the reaction of 4-(prop-2-ynyl)pyridine with sodium azide in the presence of copper(I) iodide as a catalyst. This method is known for its high yield and mild reaction conditions. The resulting triazolopyridine intermediate can then be acetylated using standard procedures.

Biological Activities

1-Acetyl-1H-1,2,3-triazolo[4,5-b]pyridine has been investigated for its potential biological activities in various contexts. One notable area of research is its anti-inflammatory properties. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophages. This effect is attributed to its ability to modulate signaling pathways involved in inflammation.

In addition to its anti-inflammatory properties, 1-Acetyl-1H-1,2,3-triazolo[4,5-b]pyridine has also been explored for its potential as an anticancer agent. Research has demonstrated that it can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase cascades. These findings suggest that the compound may have therapeutic potential in treating certain types of cancer.

Potential Applications

The unique chemical structure and biological activities of 1-Acetyl-1H-1,2,3-triazolo[4,5-b]pyridine make it a promising candidate for various applications in medicinal chemistry and materials science.

In medicinal chemistry, the compound's anti-inflammatory and anticancer properties make it a valuable lead for drug discovery efforts. Researchers are actively exploring ways to optimize its structure to enhance its potency and selectivity for specific targets. For example, modifications to the acetyl group or the pyridine ring can significantly impact the compound's biological activity.

In materials science, the triazolopyridine core of 1-Acetyl-1H-1,2,3-triazolo[4,5-b]pyridine has been utilized in the development of functional materials such as luminescent sensors and photovoltaic devices. The strong π-stacking interactions between molecules enable the formation of well-defined supramolecular assemblies with tunable optical properties.

Conclusion

1-Acetyl-1H-1,2,3-triazolo[4,5-b]pyridine (CAS No. 107866-54-6) is a multifaceted organic compound with a rich chemical structure that offers a wide range of biological and physical properties. Its anti-inflammatory and anticancer activities make it a valuable lead for drug discovery efforts in medicinal chemistry. Additionally, its unique supramolecular behavior positions it as a promising material for applications in luminescent sensors and photovoltaic devices. As research continues to uncover new insights into this compound's behavior and potential applications, it is likely to play an increasingly important role in both scientific research and practical applications.